Cas no 128403-22-5 (1-2-nitro-4-(trifluoromethyl)phenylethan-1-one)

• Product Name: 1-2-nitro-4-(trifluoromethyl)phenylethan-1-one
• CAS No: 128403-22-5
• MF: C₉H₆F₃NO₃
• MW: 233.14405298233
• MDL: MFCD00179139
• CID: 1011267
• PubChem ID: 2740284
• Update Time: 2025-04-20

1-2-nitro-4-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitro-4-(trifluoromethyl)phenyl)ethanone
• 1-[2-Nitro-4-(trifluoromethyl)phenyl]ethanone
• 1-(2-nitro-4-trifluoromethylphenyl)ethenone
• 2-nitro-4-trifluoromethyl-acetophenone
• HMS563C13
• 2'-Nitro-4'-trifluoroMethylacetophenone
• 1-2-nitro-4-(trifluoromethyl)phenylethan-1-one
• 1-[2-nitro-4-(trifluoromethyl)phenyl]ethan-1-one
• 1-(2-nitro-4-(trifluoromethyl)phenyl)ethan-1-one
• MFCD00179139
• DTXSID30372368
• Maybridge1_007625
• SCHEMBL4658862
• SR-01000633256-1
• CCG-43328
• SUBBPOYWNZPKFM-UHFFFAOYSA-N
• EN300-1935260
• AKOS022174897
• 128403-22-5
• CS-0272044
• 2-Nitro-4-(trifluoromethyl)acetophenone
• DB-017423
• 2'-Nitro-4'-(trifluoromethyl)acetophenone
• BS-49894
• Ethanone, 1-[2-nitro-4-(trifluoromethyl)phenyl]-

• MDL： MFCD00179139
• Inchi： 1S/C9H6F3NO3/c1-5(14)7-3-2-6(9(10,11)12)4-8(7)13(15)16/h2-4H,1H3
• InChI Key： SUBBPOYWNZPKFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C)=O)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 233.03000
• Monoisotopic Mass: 233.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 290.8±40.0 ºC (760 Torr),
• Flash Point: 129.7±27.3 ºC,
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 62.89000
• LogP: 3.33940